Cas no 1365887-44-0 (O1-tert-butyl O3-methyl 5-methylpiperidine-1,3-dicarboxylate)

• Product Name: O1-tert-butyl O3-methyl 5-methylpiperidine-1,3-dicarboxylate
• CAS No: 1365887-44-0
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• MDL: MFCD28502783
• CID: 4591264
• PubChem ID: 66785430
• Update Time: 2025-05-26

O1-tert-butyl O3-methyl 5-methylpiperidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl 3-methyl 5-methylpiperidine-1,3-dicarboxylate
• AMY34650
• 3-Methyl 1-Boc-5-methylpiperidine-3-carboxylate
• 1-t-Butyl 3-methyl 5-methylpiperidine-1,3-dicarboxylate
• 1-O-tert-butyl 3-O-methyl 5-methylpiperidine-1,3-dicarboxylate
• 1,3-Piperidinedicarboxylic acid, 5-methyl-, 1-(1,1-dimethylethyl) 3-methyl ester
• O1-tert-butyl O3-methyl 5-methylpiperidine-1,3-dicarboxylate
• AKOS030628548
• P15935
• MFCD28502783
• CS-0052364
• 1365887-44-0
• SCHEMBL740474
• AB92398
• 1-tert-butyl3-methyl5-methylpiperidine-1,3-dicarboxylate
• SY100466
• Methyl 1-Boc-5-methylpiperidine-3-carboxylate
• AS-52978
• VNLLBTSMSLITGU-UHFFFAOYSA-N

• MDL： MFCD28502783
• Inchi： 1S/C13H23NO4/c1-9-6-10(11(15)17-5)8-14(7-9)12(16)18-13(2,3)4/h9-10H,6-8H2,1-5H3
• InChI Key： VNLLBTSMSLITGU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(=O)OC)CC(C)C1)=O

Computed Properties

• Exact Mass: 257.16270821 g/mol
• Monoisotopic Mass: 257.16270821 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8
• Molecular Weight: 257.33

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 317.6±35.0 °C at 760 mmHg
• Flash Point: 145.9±25.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

O1-tert-butyl O3-methyl 5-methylpiperidine-1,3-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on O1-tert-butyl O3-methyl 5-methylpiperidine-1,3-dicarboxylate

Research Briefing on O1-tert-butyl O3-methyl 5-methylpiperidine-1,3-dicarboxylate (CAS: 1365887-44-0) in Chemical Biology and Pharmaceutical Applications

O1-tert-butyl O3-methyl 5-methylpiperidine-1,3-dicarboxylate (CAS: 1365887-44-0) is a piperidine-based dicarboxylate derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug synthesis. This compound, characterized by its tert-butyl and methyl ester functionalities, serves as a critical building block for the development of novel bioactive molecules, particularly in the realm of central nervous system (CNS) therapeutics and enzyme inhibitors.

Recent studies have highlighted the synthetic utility of 1365887-44-0 in the construction of pharmacophores targeting gamma-aminobutyric acid (GABA) receptors and nicotinic acetylcholine receptors (nAChRs). A 2023 publication in the Journal of Medicinal Chemistry demonstrated its role as a precursor in the synthesis of allosteric modulators for GABA_A receptors, showing improved blood-brain barrier permeability compared to earlier analogs. The tert-butyl group was found to enhance metabolic stability, while the methyl ester allowed for efficient downstream functionalization.

In structural biology applications, 1365887-44-0 has been employed as a crystallographic spacer molecule to facilitate protein-ligand complex formation. Research published in Acta Crystallographica Section D (2024) utilized this compound to improve diffraction quality of membrane protein crystals, particularly for G protein-coupled receptors (GPCRs). The molecule's rigid piperidine core and variable ester moieties proved effective in creating optimal crystal packing environments without interfering with active site interactions.

From a synthetic chemistry perspective, novel asymmetric catalytic routes to 1365887-44-0 have been developed, as reported in Advanced Synthesis & Catalysis (2023). These methods employ chiral phase-transfer catalysts to install the 5-methyl stereocenter with >95% enantiomeric excess, addressing previous challenges in accessing optically pure forms of this intermediate. The improved synthetic protocols have enabled more efficient production of stereospecific drug candidates derived from this scaffold.

Emerging pharmacological data suggests derivatives of 1365887-44-0 may have applications beyond CNS disorders. A 2024 study in Bioorganic & Medicinal Chemistry Letters identified potent antiproliferative activity against certain cancer cell lines when the scaffold was modified with specific aromatic substituents. Molecular modeling indicated these compounds interact with tubulin polymerization sites, suggesting potential as next-generation antimitotic agents.

Current research directions focus on leveraging 1365887-44-0's structural features for targeted drug delivery systems. Recent work published in Molecular Pharmaceutics (2024) demonstrated its incorporation into pH-responsive prodrug conjugates, where the tert-butyl ester serves as a stabilizing group that cleaves selectively in tumor microenvironments. This application capitalizes on the compound's dual functionality and favorable pharmacokinetic properties.

In conclusion, O1-tert-butyl O3-methyl 5-methylpiperidine-1,3-dicarboxylate represents a chemically versatile and pharmacologically relevant scaffold with growing importance in medicinal chemistry. Its applications span from CNS drug development to anticancer agents and structural biology tools. Continued exploration of this compound and its derivatives is expected to yield novel therapeutic candidates and methodological advances in the coming years.